4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxybenzyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C20H20FN3O3/c1-3-27-18-13-24(16-8-6-15(21)7-9-16)23-19(18)20(25)22-12-14-4-10-17(26-2)11-5-14/h4-11,13H,3,12H2,1-2H3,(H,22,25)
• InChI Key: ABWSPXCLFKZFQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN(N=C1C(=O)NCC2=CC=C(C=C2)OC)C3=CC=C(C=C3)F
• Molecular Formula: C20H20FN3O3
• Molecular Weight: 369.4 g/mol

Description

4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxybenzyl)-1H-pyrazole-3-carboxamide, also known as EFMC, is a chemical compound that has been studied extensively for its potential applications in scientific research. EFMC is a pyrazole-based compound that has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit antiproliferative activity against prostate cancer cell lines .

Mode of Action

It’s known that similar compounds can inhibit the growth of certain cancer cells .

Biochemical Pathways

Similar compounds have been found to inhibit the androgen receptor target gene prostate-specific antigen (psa) in certain prostate cancer cells .

Result of Action

Similar compounds have shown potent antiproliferative activity against certain cancer cells .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxybenzyl)-1H-pyrazole-3-carboxamide in lab experiments is its potential as a treatment for a variety of different diseases. This compound has been shown to have anti-cancer, anti-inflammatory, and neuroprotective properties, making it a versatile compound for scientific research. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have toxic effects on certain types of cells, and further research is needed to determine its safety for use in humans.

Future Directions

There are many potential future directions for research on 4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxybenzyl)-1H-pyrazole-3-carboxamide. One area of research could be to further investigate its potential as a treatment for different types of cancer. Another area of research could be to study its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease. Additionally, further research is needed to determine the safety and toxicity of this compound in humans, and to develop more efficient methods for synthesizing the compound.

Synthesis Methods

4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxybenzyl)-1H-pyrazole-3-carboxamide can be synthesized using a variety of methods, including the reaction of 4-ethoxy-1-(4-fluorophenyl)-3-buten-2-one with 4-methoxybenzylhydrazine, followed by the addition of acetic acid and ethanol. The resulting compound is then purified using column chromatography. Other methods for synthesizing this compound have also been reported in the literature.

Scientific Research Applications

4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxybenzyl)-1H-pyrazole-3-carboxamide has been studied extensively for its potential applications in scientific research. One of the main areas of research has been in the field of cancer treatment. This compound has been shown to have anti-cancer properties, and has been studied as a potential treatment for a variety of different types of cancer. Other potential applications for this compound include its use as a neuroprotective agent, as well as its potential as a treatment for inflammatory diseases.